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Compound of Interest

Compound Name: Metoxuron-d6

Cat. No.: B12401455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Metoxuron-d6, a deuterated analog of
the phenylurea herbicide Metoxuron. This document outlines its commercial availability,
physicochemical properties, and its primary application as an internal standard in analytical
testing.

Commercial Availability

Metoxuron-d6 is available from several commercial suppliers, catering to the needs of
research and analytical laboratories. The products are intended for laboratory, research,
analytical, and scientific use only, and not for human consumption or therapeutic use.[1] Key
suppliers and their product details are summarized below.

Table 1: Commercial Suppliers of Metoxuron-dé6
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Metoxuron-d6, also known as 3-(3-chloro-4-methoxyphenyl)-1,1-bis(methyl-d3)urea, is the
deuterated form of Metoxuron.[1] The replacement of hydrogen atoms with deuterium atoms
results in a higher molecular weight compared to the non-labeled compound. This isotopic
labeling is crucial for its application as an internal standard in mass spectrometry-based
analytical methods.

ble 2: Physicochemical ies of de

Property Value Source
3-(3-chloro-4-
IUPAC Name methoxyphenyl)-1,1- Clearsynth

bis(methyl-d3)urea

Clearsynth, LGC Standards,
MedchemExpress, CDN

CAS Number 2030182-41-1 )
Isotopes, Qmx Laboratories,
HPC Standards
LGC Standards, CDN
Unlabelled CAS Number 19937-59-8
Isotopes, ESSLAB
Clearsynth, MedchemEXxpress,
Molecular Formula C10H7D6CIN202
HPC Standards
] Clearsynth, MedchemExpress,
Molecular Weight 234.71 g/mol

CDN Isotopes

N Refrigerator (2-8°C) for long
Storage Condition Clearsynth
term storage

Mechanism of Action of Metoxuron

Metoxuron belongs to the phenylurea class of herbicides.[2][3] Its primary mode of action is the
inhibition of photosynthesis at the photosystem Il (PSIl) complex in plants.[2][4] By blocking the
electron transport chain, Metoxuron disrupts the plant's ability to produce energy through
photosynthesis, ultimately leading to its death.[5]
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Mechanism of action of Metoxuron as a Photosystem Il inhibitor.

Application of Metoxuron-d6 in Analytical Methods

The primary application of Metoxuron-d6 is as an internal standard for the quantification of
Metoxuron and other pesticide residues in various matrices, such as fruits and vegetables.[6]
The use of a deuterated internal standard is a robust technique in mass spectrometry-based
methods, like liquid chromatography-tandem mass spectrometry (LC-MS/MS), to improve the
accuracy and precision of quantification by correcting for matrix effects and variations in
sample preparation and instrument response.

Experimental Workflow: Use of Metoxuron-d6 as an
Internal Standard

A general workflow for the analysis of pesticide residues using Metoxuron-d6 as an internal
standard is depicted below. This process typically involves sample extraction, cleanup, and
subsequent analysis by LC-MS/MS.
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General workflow for pesticide residue analysis using Metoxuron-d6.
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Representative Experimental Protocol

The following is a representative protocol for the determination of Metoxuron in a fruit or
vegetable sample using Metoxuron-d6 as an internal standard, based on a modified
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[6]

1. Reagents and Standards:

o Metoxuron analytical standard

» Metoxuron-d6 internal standard solution (e.g., 100 pg/mL in acetonitrile)

o Acetonitrile (pesticide residue grade)

o Methanol (pesticide residue grade)

o Water (LC-MS grade)

e QUEChERS extraction salts and dSPE cleanup tubes

2. Preparation of Standard Solutions:

o Prepare a stock solution of Metoxuron in a suitable solvent (e.g., acetonitrile).

o Prepare a working internal standard solution of Metoxuron-d6 (e.g., 1 ug/mL) by diluting the
stock solution.

o Prepare a series of calibration standards containing known concentrations of Metoxuron and
a constant concentration of the Metoxuron-d6 internal standard.

3. Sample Preparation:

e Homogenize a representative portion of the fruit or vegetable sample.

* Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add a known volume of the Metoxuron-d6 internal standard working solution to the sample.

e Add 10 mL of acetonitrile.
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Add the QUEChERS extraction salts, cap the tube, and shake vigorously for 1 minute.

Centrifuge the tube.

. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Take an aliquot of the supernatant from the extraction step.

Transfer it to a dSPE cleanup tube containing the appropriate sorbents.

Vortex for 30 seconds and then centrifuge.

. LC-MS/MS Analysis:

Transfer the final extract into an autosampler vial.

Inject an aliquot into the UHPLC-MS/MS system.

Liquid Chromatography (LC) Conditions:

o Column: A suitable C18 reversed-phase column.

o Mobile Phase: A gradient of water and methanol/acetonitrile, both containing a suitable
modifier (e.g., formic acid or ammonium formate).

o Flow Rate: A typical flow rate for UHPLC.

Mass Spectrometry (MS/MS) Conditions:

o lonization Mode: Electrospray lonization (ESI) in positive mode.

o Acquisition Mode: Multiple Reaction Monitoring (MRM).

o Monitor at least two specific precursor-to-product ion transitions for both Metoxuron and
Metoxuron-d6.

. Data Analysis:

Integrate the peak areas for the MRM transitions of both Metoxuron and Metoxuron-d6.
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o Calculate the response ratio (analyte peak area / internal standard peak area) for each
calibration standard and the samples.

o Construct a calibration curve by plotting the response ratio against the concentration of the
Metoxuron standards.

o Determine the concentration of Metoxuron in the samples by interpolating their response
ratios on the calibration curve.

This technical guide provides a comprehensive overview for researchers and professionals
working with Metoxuron-d6. For specific applications and troubleshooting, it is recommended
to consult the technical documentation provided by the suppliers and relevant scientific
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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